Cas no 32719-43-0 (y,y-Carotene-1,1'(2H,2'H)-diol,3,3',4,4'-tetradehydro-2,2'-bis(3-hydroxy-3-methylbutyl)-, (2S,2'S)-)

y,y-Carotene-1,1'(2H,2'H)-diol,3,3',4,4'-tetradehydro-2,2'-bis(3-hydroxy-3-methylbutyl)-, (2S,2'S)- structure
32719-43-0 structure
Product Name:y,y-Carotene-1,1'(2H,2'H)-diol,3,3',4,4'-tetradehydro-2,2'-bis(3-hydroxy-3-methylbutyl)-, (2S,2'S)-
CAS No:32719-43-0
MF:C50H76O4
MW:741.13605594635
CID:320197
PubChem ID:6441558
Update Time:2025-04-19

y,y-Carotene-1,1'(2H,2'H)-diol,3,3',4,4'-tetradehydro-2,2'-bis(3-hydroxy-3-methylbutyl)-, (2S,2'S)- Chemical and Physical Properties

Names and Identifiers

    • y,y-Carotene-1,1'(2H,2'H)-diol,3,3',4,4'-tetradehydro-2,2'-bis(3-hydroxy-3-methylbutyl)-, (2S,2'S)-
    • (5S,6E,8E,10E,12E,14E,16E,18E,20E,22E,24E,26E,28E,30E,32S)-5,32-bis(2-hydroxypropan-2-yl)-2,8,12,16,21,25,29,35-octamethylhexatriaconta-6,8,10,12,14,16,18,20,22,24,26,28,30-tridecaene-2,35-diol
    • DTXSID201316959
    • (2S,2'S)-2,2'-Bis(3-hydroxy-3-methylbutyl)-3,4,3',4'-tetradehydro-1,2,1',2'-tetrahydro-y,y-carotene-1,1'-diol
    • psi,psi-Carotene, 3,3',4,4'-tetradehydro-1,1',2,2'-tetrahydro-1,1'-dihydroxy-2,2'-bis(3-hydroxy-3-methylbutyl)-, (2S,2'S)-
    • 32719-43-0
    • Q15478206
    • (5S,,6E,8E,10E,12E,14E,16E,18E,20E,22E,24E,26E,28E,30E,32S)-5,32-bis(2-hydroxypropan-2-yl)-2,8,12,16,21,25,29,35-octamethylhexatriaconta-6,8,10,12,14,16,18,20,22,24,26,28,30-tridecaene-2,35-diol
    • Bacterioruberin
    • (2S,2'S)-2,2'-bis(3-hydroxy-3-methylbutyl)-3,4,3',4'-tetradehydro-1,2,1',2'-tetrahydro-gamma,gamma-carotene-1,1'-diol
    • CHEBI:49388
    • (2S,2'S)-3,3',4,4'-Tetradehydro-2,2'-bis(3-hydroxy-3-methylbutyl)-psi,psi-carotene-1,1'-diol
    • Inchi: 1S/C50H76O4/c1-39(23-17-25-41(3)27-19-29-43(5)31-33-45(49(11,12)53)35-37-47(7,8)51)21-15-16-22-40(2)24-18-26-42(4)28-20-30-44(6)32-34-46(50(13,14)54)36-38-48(9,10)52/h15-34,45-46,51-54H,35-38H2,1-14H3/b16-15+,23-17+,24-18+,27-19+,28-20+,33-31+,34-32+,39-21+,40-22+,41-25+,42-26+,43-29+,44-30+/t45-,46+
    • InChI Key: UVCQMCCIAHQDAF-BQNMKDKUSA-N
    • SMILES: OC(C)(C)[C@H](/C=C/C(=C/C=C/C(=C/C=C/C(/C)=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C=C(\C)/C=C/[C@H](C(C)(C)O)CCC(C)(C)O)/C)/C)CCC(C)(C)O

Computed Properties

  • Exact Mass: 740.574361
  • Monoisotopic Mass: 740.574361
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 54
  • Rotatable Bond Count: 22
  • Complexity: 1430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 13
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.9
  • XLogP3: 13.7

Experimental Properties

  • Density: 0.974
  • Boiling Point: 859.3°Cat760mmHg
  • Flash Point: 300.9°C
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